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Compound of Interest

Compound Name: 1-Bromononane-d19

Cat. No.: B12399948

An In-depth Technical Guide to the Safe Handling of 1-Bromononane-d19
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Bromononane-d19,
a deuterated analog of 1-Bromononane. The replacement of hydrogen with deuterium, a stable
isotope of hydrogen, can alter the metabolic fate of a compound, a principle known as the
kinetic isotope effect.[1][2] This property makes deuterated compounds valuable tools in drug
discovery and metabolic research to potentially improve a drug's pharmacokinetic and
toxicological profile.[1][2] Given the specialized nature of this compound, a thorough
understanding of its safe handling is paramount.

Physical and Chemical Properties

While specific experimental data for 1-Bromononane-d19 is limited, the properties of its non-
deuterated counterpart, 1-Bromononane, serve as a primary reference. The primary difference
will be in the molecular weight due to the presence of deuterium.
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Property 1-Bromononane 1-Bromononane-d19
Molecular Formula COH19Br[3][4][5][6] C9D19BI[7]

Molecular Weight 207.15 g/mol [4] 226.27 g/mol [7]
Appearance Clear, colorless liquid[3][5] Neat[7]

Boiling Point 201 °CJ3] No data available
Melting Point -29 °C[3][6] No data available
Flash Point 90 °C (194 °F) - closed cup[8] No data available
Density 1.084 g/mL at 25 °C No data available
Solubility in Water Insoluble/Immiscible[3][5][6] No data available

CAS Number 693-58-3[3][4][5][6] 1219805-90-9[7]

Health Hazard Information

Detailed toxicological studies on 1-Bromononane-d19 are not readily available. Therefore, the
hazard profile is based on the data for 1-Bromononane. Deuteration is not expected to increase
toxicity, and in some cases, it can reduce the formation of toxic metabolites.[2] However, until
specific data is available, it should be handled with the same precautions as its non-deuterated
analog.

Routes of Exposure and Symptoms:

 Inhalation: May cause respiratory tract irritation.[3] High concentrations may lead to central
nervous system depression.[3]

o Skin Contact: May cause skin irritation.[3]
o Eye Contact: May cause eye irritation, chemical conjunctivitis, and corneal damage.[3]
 Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[3]

GHS Hazard Classification for 1-Bromononane:
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» Hazard Statements: Combustible liquid. Very toxic to aquatic life with long-lasting effects.
» Signal Word: Warning

e Pictogram: GHS09 (Environment)

Experimental Protocol: Standard Handling and
Storage

This section outlines the standard procedures for handling 1-Bromononane-d19 in a
laboratory setting.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[8] Ensure
eyewash stations and safety showers are readily accessible.[8]

o Personal Protective Equipment:

PPE Specification

) Wear appropriate protective eyeglasses or
Eye/Face Protection )
chemical safety goggles.[3]

) ] Handle with gloves. Dispose of contaminated
Skin Protection } ] )
gloves after use. Wear impervious clothing.[9]

. _ If ventilation is inadequate, use a NIOSH-
Respiratory Protection )
approved respirator.

3.2. Safe Handling Practices
e Wash hands thoroughly after handling.[3]
» Avoid contact with skin, eyes, and clothing.[3]

» Avoid inhalation of vapor or mist.[9]
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o Keep away from heat, sparks, open flames, and hot surfaces.[3][5][8]
o Take precautionary measures against static discharge.[8]

3.3. Storage Conditions

o Store in a tightly closed container.[3][5]

e Store in a cool, dry, and well-ventilated area.[3][5][8]

o Keep away from incompatible substances such as strong oxidizing agents and strong bases.

[3105]
Emergency Procedures

4.1. First-Aid Measures

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[3][8]

o Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of milk or water. Seek medical attention.[3]

4.2. Accidental Release Measures
o Ensure adequate ventilation and remove all sources of ignition.[3][9]
o Wear appropriate personal protective equipment.

o Absorb the spill with an inert material (e.g., dry sand or earth) and place it into a chemical
waste container.[3]
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e Prevent the spill from entering drains or waterways.[9]
Fire Safety
o Flammability: Combustible liquid.

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[3][8]

e Unsuitable Extinguishing Media: No information available.

e Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,
carbon dioxide, and hydrogen bromide gas.[3][9]

» Firefighting Instructions: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[3][8] Use water spray to keep fire-exposed containers cool.[3]

Disposal Considerations

o Dispose of waste material in accordance with local, state, and federal regulations.
» Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 1-Bromononane-
d19 in a research environment.
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Caption: Workflow for the safe handling of 1-Bromononane-d19.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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